2-Methyl-4-oxa-2,8-diazabicyclo[4.3.0]nonane

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 1-methyl-4,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazine
• InChI: InChI=1S/C7H14N2O/c1-9-5-10-4-6-2-8-3-7(6)9/h6-8H,2-5H2,1H3
• InChI Key: VBTNOBLOBBOURT-UHFFFAOYSA-N
• Canonical SMILES: CN1COCC2C1CNC2

Description

2-Methyl-4-oxa-2,8-diazabicyclo[4.3.0]nonane is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-4-oxa-2,8-diazabicyclo[4.3.0]nonane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-4-oxa-2,8-diazabicyclo[4.3.0]nonane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

8.1 g (0.1 mol) of 37% strength formaldehyde solution in 20 ml of n-butanol are added dropwise to 13 g (0.101 mol) of 4-hydroxymethyl-3-methylaminopyrrolidine in 100 ml of n-butanol at room temperature. The mixture is stirred at room temperature overnight and concentrated and the residue is distilled.

Synthesis routes and methods II

Procedure details

9 g (42 mmol) of ethyl 2-methyl-4-oxa-2,8-diazabicyclo[4.3.0]nonane-8-carboxylate are heated under reflux with 28 g of Ba(OH)2.8H2O in 280 ml of water overnight. The BaCO3 is filtered off with suction, the filtrate is concentrated and the residue is boiled up with dioxane. The dioxane solution is concentrated and the residue is distilled.

Synthesis routes and methods III

Procedure details

8.1.g (0.1 mol) of 37% strength formaldehyde solution in 20 ml of n-butanol are added dropwise to 13 g (0.101 mol) of 4-hydroxymethyl-3-methylaminopyrrolidine in 100 ml of n-butanol at room temperature. The mixture is stirred at room temperature overnight and concentrated and the residue is distilled.